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Compound of Interest

Compound Name: CC-930

Cat. No.: B1684340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CC-930, also known as Tanzisertib, is a potent and selective inhibitor of c-Jun N-terminal

kinases (JNK), targeting all three isoforms (JNK1, JNK2, and JNK3).[1][2][3] It functions as an

ATP-competitive inhibitor, preventing the phosphorylation of downstream substrates like c-Jun.

[1][2] This inhibitory action modulates signaling pathways involved in inflammation, apoptosis,

and fibrosis, making CC-930 a valuable tool for research in these areas. These application

notes provide detailed information on the solubility of CC-930 and standardized protocols for

the preparation of stock and working solutions for in vitro and in vivo studies.

Data Presentation
CC-930 (Tanzisertib) Solubility
The solubility of a compound is critical for the design and reproducibility of experiments. The

following table summarizes the known solubility of CC-930 in common laboratory solvents.

Please note that the hydrochloride (HCl) salt of Tanzisertib may exhibit different solubility

characteristics.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 97 200.04

Use fresh, moisture-

free DMSO for optimal

solubility.[1]

Ethanol Insoluble Insoluble

Refers to the free

base form of CC-930.

[1]

Water Insoluble Insoluble

Refers to the free

base form of CC-930.

[1][2]

Ethanol (for HCl salt) 89 183.54
Data specific to

Tanzisertib HCl.[1]

Water (for HCl salt) 4 Not specified
Data specific to

Tanzisertib HCl.[1]

Note: The molecular weight of CC-930 (free base) is 448.44 g/mol , and the molecular weight

of Tanzisertib HCl is 484.9 g/mol .[1][2]

Recommended Storage Conditions
Proper storage of both the powdered compound and its solutions is essential to maintain its

stability and activity.
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Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM CC-930 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of CC-930, which

can be further diluted for various experimental applications.

Materials:

CC-930 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated precision pipettes

Vortex mixer

Procedure:

Pre-weighing Preparation: Allow the CC-930 powder vial to equilibrate to room temperature

before opening to prevent condensation.
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Weighing: Accurately weigh the desired amount of CC-930 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 4.48 mg of CC-930 (based on a molecular weight

of 448.44 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

CC-930 powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if

necessary. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-

term storage or -20°C for short-term storage.[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays
This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for

treating cells in culture.

Materials:

10 mM CC-930 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM CC-930 stock solution at

room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium to

achieve the desired final concentrations for your experiment. It is recommended to perform

dilutions in a stepwise manner to prevent precipitation of the compound.
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Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control

(medium with the same final concentration of DMSO) should be included in all experiments.

Cell Treatment: Add the prepared working solutions to your cell cultures and proceed with

your experimental timeline.

Mandatory Visualization
CC-930 Signaling Pathway
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Caption: The JNK signaling pathway and the inhibitory action of CC-930.
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Experimental Workflow for CC-930 Stock Solution
Preparation

Start

1. Weigh CC-930 Powder

2. Add Anhydrous DMSO

3. Vortex to Dissolve
(Warm if necessary)

Is the solution clear?

No

4. Aliquot into Single-Use Tubes

Yes

5. Store at -80°C or -20°C

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1684340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the preparation of a CC-930 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. Tanzisertib (CC-930) | JNK1/2/3 inhibitor | CAS 899805-25-5 | fibrotic and infammatory
indications| Buy Tanzisertib (CC-930) from Supplier InvivoChem [invivochem.com]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: CC-930 Solubility and
Stock Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684340#cc-930-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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